Cas no 2138537-27-4 (4-propyl-3-(2-propyl-1H-imidazol-1-yl)cyclohexan-1-ol)

• Product Name: 4-propyl-3-(2-propyl-1H-imidazol-1-yl)cyclohexan-1-ol
• CAS No: 2138537-27-4
• MF: C₁₅H₂₆N₂O
• MW: 250.379744052887
• CID: 6232091
• PubChem ID: 165499426
• Update Time: 2025-10-20

4-propyl-3-(2-propyl-1H-imidazol-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160657
• 2138537-27-4
• 4-propyl-3-(2-propyl-1H-imidazol-1-yl)cyclohexan-1-ol

• Inchi： 1S/C15H26N2O/c1-3-5-12-7-8-13(18)11-14(12)17-10-9-16-15(17)6-4-2/h9-10,12-14,18H,3-8,11H2,1-2H3
• InChI Key： IRHKZERBQLBNMC-UHFFFAOYSA-N
• SMILES： OC1CCC(CCC)C(C1)N1C=CN=C1CCC

Computed Properties

• Exact Mass: 250.204513457g/mol
• Monoisotopic Mass: 250.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38Ų

Additional information on 4-propyl-3-(2-propyl-1H-imidazol-1-yl)cyclohexan-1-ol

Exploring the Potential of 4-propyl-3-(2-propyl-1H-imidazol-1-yl)cyclohexan-1-ol (CAS No. 2138537-27-4) in Modern Research

The compound 4-propyl-3-(2-propyl-1H-imidazol-1-yl)cyclohexan-1-ol (CAS No. 2138537-27-4) has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This imidazole-derived cyclohexanol derivative stands out for its molecular versatility, making it a subject of interest for researchers exploring drug discovery, material science, and biochemical pathways. Its propyl-substituted imidazole moiety and hydroxyl-functionalized cyclohexane backbone contribute to its distinct chemical behavior, which is increasingly being studied for targeted applications.

One of the key reasons behind the growing interest in CAS No. 2138537-27-4 is its potential role in medicinal chemistry. Imidazole-containing compounds are known for their bioactivity, and this particular derivative’s dual-propyl substitution may enhance its binding affinity to specific biological targets. Researchers are investigating its interactions with enzyme systems and receptor proteins, particularly in the context of inflammatory pathways and metabolic regulation. These studies align with current trends in personalized medicine, where molecules with precise structural modifications are sought after for tailored therapeutic solutions.

Beyond biomedical applications, 4-propyl-3-(2-propyl-1H-imidazol-1-yl)cyclohexan-1-ol is also being explored in advanced material synthesis. Its hydrogen-bonding capacity and steric properties make it a candidate for designing supramolecular architectures or catalysts. In the era of green chemistry, such compounds are valued for their potential to reduce reliance on heavy metals or hazardous reagents. This aligns with the broader demand for sustainable chemical processes, a topic frequently searched in academic and industrial forums.

The compound’s synthetic accessibility is another area of focus. Recent publications highlight optimized routes for its preparation, emphasizing atom economy and scalability—critical factors for industrial adoption. Discussions on platforms like ResearchGate and PubMed often center on how to balance yield and purity when working with such multi-functional intermediates. These conversations reflect the practical challenges and innovations driving modern organic synthesis.

From an analytical chemistry perspective, characterizing CAS No. 2138537-27-4 requires advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. Data from these methods not only confirm its structure but also provide insights into its conformational dynamics—a hot topic in computational chemistry circles. The rise of AI-driven molecular modeling has further accelerated predictions about its behavior in different environments, a frequently searched topic among chemists leveraging machine learning tools.

Looking ahead, the trajectory for 4-propyl-3-(2-propyl-1H-imidazol-1-yl)cyclohexan-1-ol research appears promising. Whether as a pharmacophore in drug design or a building block for smart materials, its adaptability meets the demand for multifunctional compounds in science. As interest grows in bioisosteres and fragment-based drug discovery, this compound’s profile will likely continue to rise, supported by both experimental and in silico studies.